Cas no 1805122-72-8 (3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine
• CAS No: 1805122-72-8
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4846625
• Update Time: 2025-06-15

3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c8-7(9)6-4(3-10)1-2-5(11-6)12(13)14/h1-2,7H,3,10H2
• InChI Key： DPQZDXOKIZGJKE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C([N+](=O)[O-])N=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1805122-72-8)

3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1805122-72-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, featuring a pyridine core substituted with an amino methyl group, a difluoromethyl group, and a nitro group, exhibits a promising profile for further exploration in drug discovery and development. The presence of multiple reactive sites in its molecular structure makes it a valuable scaffold for designing novel bioactive molecules with potential therapeutic applications.

The pyridine moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of the aminomethyl group at the 3-position enhances the compound's potential for further functionalization, allowing for the attachment of various pharmacological moieties. This modification can be particularly useful in developing molecules with improved solubility, bioavailability, and target affinity. Additionally, the difluoromethyl group is a common substituent in drug molecules, recognized for its ability to modulate metabolic stability and binding affinity. Its incorporation into the pyridine ring may contribute to the compound's pharmacokinetic profile, making it more suitable for therapeutic use.

The nitro group at the 6-position of the pyridine ring adds another layer of reactivity to the molecule. Nitro groups are versatile functional handles that can be reduced to amino groups under specific conditions, enabling further derivatization and structural diversification. This feature makes 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine a versatile intermediate for synthesizing a wide range of pharmacologically relevant compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead molecule for drug discovery. Studies using virtual screening and docking simulations have demonstrated that derivatives of this compound can interact effectively with various biological targets, including enzymes involved in inflammatory pathways and signal transduction cascades. These findings suggest that 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine could serve as a valuable starting point for developing novel therapeutics targeting diseases such as cancer, inflammation, and neurodegeneration.

In addition to its synthetic appeal, this compound has shown promise in preclinical studies as an intermediate for exploring new chemical entities (NCEs). Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity. For instance, modifications at the amino methyl and difluoromethyl positions have been explored to optimize binding interactions with specific biological targets. These efforts have resulted in several promising candidates that are being further investigated for their therapeutic potential.

The growing interest in fluorinated compounds in drug development has also contributed to the relevance of 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine. Fluoro substitution is widely recognized for its ability to improve metabolic stability, lipophilicity, and cell membrane permeability. The presence of two fluorine atoms in this compound may contribute to these desirable properties, making it an attractive candidate for further exploration.

Moreover, the nitro group's reactivity allows for its conversion into other functional groups such as azido or carboxylic acids through selective reduction or hydrolysis. This versatility makes 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine a valuable building block for constructing complex molecular architectures with tailored biological activities.

Recent studies have also explored the use of this compound in combination therapies. The ability to modify its structure allows researchers to design molecules that can act synergistically with existing drugs or target multiple pathways simultaneously. Such combinatorial approaches have shown promise in overcoming drug resistance and improving treatment outcomes.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions at the pyridine ring followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advances in catalytic methods have also enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The analytical characterization of this compound has been thoroughly investigated using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications.

The future prospects of 3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine are promising, with ongoing research focused on expanding its chemical space through innovative synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel derivatives with enhanced therapeutic efficacy and safety profiles.

In conclusion,3-(Aminomethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1805122-72-8) represents a compelling scaffold for drug discovery due to its unique structural features and versatile reactivity. Its potential applications in addressing various diseases make it an attractive candidate for further exploration by medicinal chemists and biologists worldwide.